Cas no 393186-07-7 (Propanoic acid, 2-(3-bromophenoxy)-2-methyl-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 2-(3-bromophenoxy)-2-methyl-, 1,1-dimethylethyl ester
• CAS No: 393186-07-7
• MF: C₁₄H₁₉BrO₃
• MW: 315.202863931656
• CID: 1505147
• PubChem ID: 22708148
• Update Time: 2025-04-21

Propanoic acid, 2-(3-bromophenoxy)-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-bromophenoxy)-2-methyl-, 1,1-dimethylethyl ester
• SCHEMBL4576129
• tert-butyl 2-(3-bromophenoxy)-2-methylpropanoate
• CS-0226710
• 393186-07-7

• Inchi： 1S/C14H19BrO3/c1-13(2,3)18-12(16)14(4,5)17-11-8-6-7-10(15)9-11/h6-9H,1-5H3
• InChI Key： OEZVHZLBAZDRLT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC(C)(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.05177
• Monoisotopic Mass: 314.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53